Cas no 2770528-92-0 ((9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate
• CAS No: 2770528-92-0
• MF: C₂₃H₂₃NO₂
• MW: 345.43422627449
• CID: 6406941
• PubChem ID: 165994055
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770528-92-0
• (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate
• EN300-37397374

• Inchi： 1S/C23H23NO2/c1-2-17(14-16-8-7-9-16)24-23(25)26-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h1,3-6,10-13,16-17,22H,7-9,14-15H2,(H,24,25)
• InChI Key： MJMJTULSYSHBCG-UHFFFAOYSA-N
• SMILES： O(C(NC(C#C)CC1CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 345.172878976g/mol
• Monoisotopic Mass: 345.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate

Introduction to (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate (CAS No. 2770528-92-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate (CAS No. 2770528-92-0), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, synthetic pathways, and its relevance in contemporary research.

The molecular structure of (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate is characterized by a fluorene core substituted with a carbamate group at the 9-position, linked to a cyclobutylbutynyl moiety. The fluorene scaffold is well-known for its rigidity and electronic properties, making it a valuable component in the design of bioactive molecules. The presence of the cyclobutylbutynyl group introduces additional complexity, which can influence both the physical properties and biological activity of the compound.

In recent years, there has been a growing interest in the development of carbamate-based derivatives as potential pharmacophores. Carbamates are known for their versatility in drug design, often serving as intermediates in the synthesis of more complex molecules. The specific arrangement of atoms in (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The fluorene core can be obtained through standard organic synthesis techniques, while the introduction of the carbamate group and cyclobutylbutynyl moiety necessitates more sophisticated methodologies. Advances in synthetic chemistry have enabled the efficient preparation of such complex molecules, paving the way for their exploration in drug discovery.

One of the most compelling aspects of (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate is its potential application in the development of novel therapeutics. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have suggested that carbamate derivatives can modulate the activity of kinases and other targets relevant to cancer and inflammation. The structural features of this compound make it an attractive scaffold for further derivatization, allowing researchers to fine-tune its biological properties.

The cyclobutylbutynyl group is particularly noteworthy, as it can introduce conformational constraints that may enhance binding affinity to biological targets. This feature is increasingly recognized in drug design, where precise control over molecular geometry is crucial for optimal pharmacological activity. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate as a lead compound for further development.

In addition to its pharmacological potential, this compound may also find applications in materials science and nanotechnology. The unique electronic properties of fluorene derivatives make them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Furthermore, the rigidity of the fluorene core can provide stability to functional materials, enhancing their durability and performance.

The future direction of research on (9H-fluoren-9-yl)methyl N-(1-cyclobutylbut-3-ylnl)carbamate will likely focus on expanding its chemical space through structural modifications and exploring new synthetic routes. By integrating cutting-edge technologies such as flow chemistry and biocatalysis, scientists can accelerate the discovery process and identify new analogs with enhanced properties. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic outcomes.

In conclusion, (9H-fluoren--methyl N-(1-cyclobut--ylnl)carbamate (CAS No. 2770528--92--0) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and promising biological activities make it a valuable asset in pharmaceutical research. As our understanding of chemical biology continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.